Cas no 432528-75-1 (4-(4-tert-butylphenoxy)-1-(morpholin-4-yl)butan-1-one)
4-(4-tert-butylphenoxy)-1-(morpholin-4-yl)butan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 4-[4-(4-tert-butylphenoxy)butanoyl]morpholine
- 1-Butanone, 4-[4-(1,1-dimethylethyl)phenoxy]-1-(4-morpholinyl)-
- 4-(4-tert-butylphenoxy)-1-(morpholin-4-yl)butan-1-one
-
- Inchi: 1S/C18H27NO3/c1-18(2,3)15-6-8-16(9-7-15)22-12-4-5-17(20)19-10-13-21-14-11-19/h6-9H,4-5,10-14H2,1-3H3
- InChI Key: SZVUMVCXQPVGMW-UHFFFAOYSA-N
- SMILES: C(N1CCOCC1)(=O)CCCOC1=CC=C(C(C)(C)C)C=C1
4-(4-tert-butylphenoxy)-1-(morpholin-4-yl)butan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3097-3724-2μmol |
4-(4-tert-butylphenoxy)-1-(morpholin-4-yl)butan-1-one |
432528-75-1 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3097-3724-5μmol |
4-(4-tert-butylphenoxy)-1-(morpholin-4-yl)butan-1-one |
432528-75-1 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3097-3724-10μmol |
4-(4-tert-butylphenoxy)-1-(morpholin-4-yl)butan-1-one |
432528-75-1 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3097-3724-1mg |
4-(4-tert-butylphenoxy)-1-(morpholin-4-yl)butan-1-one |
432528-75-1 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3097-3724-2mg |
4-(4-tert-butylphenoxy)-1-(morpholin-4-yl)butan-1-one |
432528-75-1 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3097-3724-3mg |
4-(4-tert-butylphenoxy)-1-(morpholin-4-yl)butan-1-one |
432528-75-1 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3097-3724-4mg |
4-(4-tert-butylphenoxy)-1-(morpholin-4-yl)butan-1-one |
432528-75-1 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3097-3724-5mg |
4-(4-tert-butylphenoxy)-1-(morpholin-4-yl)butan-1-one |
432528-75-1 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3097-3724-10mg |
4-(4-tert-butylphenoxy)-1-(morpholin-4-yl)butan-1-one |
432528-75-1 | 90%+ | 10mg |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3097-3724-15mg |
4-(4-tert-butylphenoxy)-1-(morpholin-4-yl)butan-1-one |
432528-75-1 | 90%+ | 15mg |
$89.0 | 2023-04-27 |
4-(4-tert-butylphenoxy)-1-(morpholin-4-yl)butan-1-one Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 4-(4-tert-butylphenoxy)-1-(morpholin-4-yl)butan-1-one
Chemical Profile of 4-(4-tert-butylphenoxy)-1-(morpholin-4-yl)butan-1-one (CAS No. 432528-75-1)
4-(4-tert-butylphenoxy)-1-(morpholin-4-yl)butan-1-one, identified by its CAS number 432528-75-1, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The presence of both a tert-butylphenoxyl moiety and a morpholinyl group in its molecular framework suggests a multifaceted interaction capability with biological targets, making it an intriguing subject for further investigation.
The tert-butylphenoxyl substituent is known for its steric bulk and lipophilicity, which can influence the pharmacokinetic profile of the compound. This feature is particularly relevant in drug design, as it can modulate solubility, permeability, and metabolic stability. On the other hand, the morpholinyl group introduces basicity and hydrogen bonding potential, which can enhance binding affinity to acidic or polar biological targets. The combination of these two functional groups in 4-(4-tert-butylphenoxy)-1-(morpholin-4-yl)butan-1-one creates a balanced profile that could be exploited for the development of drugs targeting various diseases.
In recent years, there has been significant interest in designing molecules that can interact with multiple biological pathways simultaneously. This concept, known as polypharmacology, has shown promise in treating complex diseases such as cancer and neurodegenerative disorders. The structural features of 4-(4-tert-butylphenoxy)-1-(morpholin-4-yl)butan-1-one make it a candidate for such applications. For instance, studies have suggested that compounds with similar scaffolds may exhibit inhibitory activity against enzymes involved in tumor growth and progression. The tert-butylphenoxyl group could interfere with protein-protein interactions, while the morpholinyl moiety might disrupt signaling cascades critical for disease maintenance.
Moreover, the pharmaceutical industry has been increasingly leveraging computational chemistry and high-throughput screening to identify promising candidates for drug development. The molecular structure of 4-(4-tert-butylphenoxy)-1-(morpholin-4-yl)butan-1-one has been subjected to virtual screening to evaluate its potential binding affinity to various protein targets. Preliminary results indicate that this compound may interact with kinases and other enzymes implicated in inflammation and cell proliferation. These findings are consistent with emerging research highlighting the role of dual-targeting agents in modulating disease-related pathways.
The synthesis of 4-(4-tert-butylphenoxy)-1-(morpholin-4-yl)butan-1-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the ether linkage between the phenol derivative and butanone backbone, followed by morpholine incorporation via nucleophilic substitution or condensation reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in preclinical studies.
In terms of biological activity, early pharmacological studies on derivatives of 4-(4-tert-butylphenoxy)-1-(morpholin-4-yl)butan-1-one have revealed promising results. For example, certain analogs have demonstrated anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes or modulating cytokine production. Additionally, there is evidence suggesting that this class of compounds may exhibit antitumor effects by disrupting microtubule formation or inducing apoptosis in cancer cells. These findings underscore the potential therapeutic value of further exploring the biological profile of CAS No. 432528-75-1.
The development of novel drug candidates often requires optimization to enhance efficacy while minimizing side effects. In this context, structural modifications based on 4-(4-tert-butylphenoxy)-1-(morpholin-4-yl)butan-1-one could lead to more potent and selective therapeutic agents. Researchers are currently investigating variations in the length and nature of the aliphatic chain connecting the phenoxy and morpholinyl groups to fine-tune pharmacokinetic properties. Additionally, exploring different substituents on the aromatic rings could further modulate bioavailability and target specificity.
Recent advancements in analytical techniques have also contributed to a deeper understanding of how CAS No. 432528-75-1 behaves in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into molecular interactions at both atomic and macromolecular levels. These data are crucial for rational drug design and for validating computational predictions about binding modes and affinity.
The regulatory landscape for new drug development continues to evolve, emphasizing safety and efficacy through rigorous preclinical testing before human trials begin. Given its promising preclinical data, CAS No. 432528-75-1 may be considered for further investigation under appropriate regulatory frameworks once additional safety studies are completed. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate laboratory findings into clinical applications.
In conclusion,CAS No 432528 -75 - 1, corresponding to - ( - ) - ) - ) butanone, represents a significant area of interest in medicinal chemistry due to its structural complexity and potential biological activity.
432528-75-1 (4-(4-tert-butylphenoxy)-1-(morpholin-4-yl)butan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)